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Compound of Interest

Compound Name: Tolpyralate

Cat. No.: B1419106

An in-depth exploration of the synthesis, mechanism of action, and biological evaluation of a
novel HPPD-inhibiting herbicide.

Tolpyralate is a selective postemergence herbicide developed for the control of a wide
spectrum of broadleaf and grass weeds in corn (Zea mays).[1][2][3] Discovered and developed
by Ishihara Sangyo Kaisha, Ltd. (ISK), tolpyralate belongs to the pyrazole class of herbicides
that target the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a key component in the
biochemical pathway of plastoquinone and tocopherol biosynthesis in plants.[1][2][4] Its unique
chemical structure, featuring a 1-alkoxyethyl methyl carbonate group on the N-ethyl pyrazole
moiety, confers high herbicidal activity and excellent selectivity in all types of corn, including
field corn, sweet corn, and popcorn.[2][3][5]

Discovery and Synthesis

The discovery of tolpyralate was the result of an extensive research program aimed at
creating a new HPPD inhibitor with superior herbicidal efficacy and crop safety.[2] The
synthesis of tolpyralate involves a multi-step process starting from 2,6-Dichlorotoluene.[1] A
key step is the O-acylation of a pyrazolone intermediate followed by a rearrangement to form
the core pyrazole structure.[1]

The general synthetic pathway is outlined below:
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Tolpyralate Synthesis Pathway

2,6-Dichlorotoluene

A\

Intermediate 76

Y
Friedel-Crafts Reaction
(Mesyl Chloride)

A

Intermediate 77

A

(Regioselective Aromatic Substitutior)

A

/
Intermediate 79
/

A

Galladium-Catalyzed CarbonylatiorD

Y
(Acid 80) Pyrazolone 8])

Y

|

Y

(O—acyl to C-acyl Rearrangemena

Y

(Pyrazole 82 (Sodium SaltD

Y
leylation (Phase Transfer Conditionsa

Tolpyralate

Click to download full resolution via product page

Caption: Generalized synthetic pathway of Tolpyralate.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1419106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action

Tolpyralate is a potent inhibitor of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme,
classified under Group 27 by the Herbicide Resistance Action Committee (HRAC).[1][3][6] The
inhibition of HPPD disrupts the tyrosine degradation pathway, which is essential for the
biosynthesis of plastoquinone and a-tocopherol.[2][5] Plastoquinone is a critical cofactor for
phytoene desaturase (PDS), an enzyme involved in the carotenoid biosynthesis pathway.[2]

The disruption of carotenoid synthesis leads to the photo-destruction of chlorophyll, resulting in
the characteristic bleaching symptoms observed in susceptible weeds.[1][2] While complete
weed death may take up to two weeks, the inhibition of growth and competition with the crop
occurs shortly after application.[1][4]

The signaling pathway affected by tolpyralate is illustrated below:

Tolpyralate's Mechanism of Action
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Caption: Inhibition of the carotenoid biosynthesis pathway by Tolpyralate.

Biological Evaluation and Efficacy

The biological activity of tolpyralate has been extensively evaluated in both greenhouse and
field settings. These studies have demonstrated its high efficacy against a broad range of grass
and broadleaf weeds, including those resistant to other herbicide modes of action like
glyphosate.[2][4]

Herbicidal Activity

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.chemicalbook.com/article/tolpyralate-synthesis-application-and-mode-of-action.htm
https://www.mda.state.mn.us/sites/default/files/inline-files/nair-tolpyralate.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0405-0013/content.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175215/
https://pubmed.ncbi.nlm.nih.gov/34135677/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175215/
https://www.chemicalbook.com/article/tolpyralate-synthesis-application-and-mode-of-action.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175215/
https://www.chemicalbook.com/article/tolpyralate-synthesis-application-and-mode-of-action.htm
https://www.iskweb.co.jp/eng/products/pdf/international_Tolpyralate.pdf?0418
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/product/b1419106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175215/
https://www.iskweb.co.jp/eng/products/pdf/international_Tolpyralate.pdf?0418
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Field trials have shown that tolpyralate provides effective control of economically important
weeds in corn.[2] The recommended application rates are typically low, ranging from 30 to 50
grams of active ingredient per hectare (g a.i./ha).[4]

Table 1: Herbicidal Efficacy of Tolpyralate on Key Weed Species

Weed Species Common Name Efficacy (%) at 29-30 DAT
Amaranthus retroflexus Redroot pigweed >90
Abutilon theophrasti Velvetleaf >90
Echinochloa crus-galli Barnyardgrass >80
Setaria viridis Green foxtail >80
Chenopodium album Common lambsquarters >90
Solanum nigrum Black nightshade >90
Polygonum lapathifolium Pale smartweed >90
Ambrosia artemisiifolia Common ragweed >90
Ipomoea hederacea Ivyleaf morningglory >80

Source: Data compiled from greenhouse and field trial results.[2] DAT: Days After Treatment

Crop Selectivity

A key attribute of tolpyralate is its excellent selectivity in corn.[1] Corn plants are able to rapidly
metabolize tolpyralate into inactive compounds, thus preventing phytotoxicity.[3] Field trials
have confirmed the safety of tolpyralate across a wide range of field corn and sweet corn
varieties.[2]

Experimental Protocols

The evaluation of tolpyralate's biological activity followed standardized experimental protocols.

Greenhouse Herbicidal Activity Test:
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o Plant Material: Weed and corn seeds were sown in sandy loam soil in pots.

e Growth Conditions: Plants were grown in a greenhouse at 20-25°C until they reached the 2-4
leaf stage.

o Treatment Application: Synthesized compounds were formulated as wettable powders (WP)
or emulsifiable concentrates (EC) and applied using a hand sprayer at a volume of 500 L/ha
with a nonionic adjuvant.

o Evaluation: Herbicidal activity and crop injury were visually assessed 21 days after
treatment, rated on a scale of 0 (no effect) to 100 (complete death).[2]

Field Herbicidal Activity Test:
o Trial Location: Central Research Institute of Ishihara Sangyo Kaisha, Ltd. in Shiga, Japan.
o Plot Design: Weed and corn seeds were sown in field plots.

o Application: Tolpyralate was applied postemergence using a CO2-pressurized backpack
sprayer calibrated to deliver 1000 L/ha.

» Evaluation: Herbicidal efficacy was visually assessed 29-30 days after application on a scale
of 0% to 100%.[2]

The general workflow for these biological evaluations is depicted below:
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Biological Evaluation Workflow
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Caption: Workflow for the biological evaluation of Tolpyralate.

Toxicology and Environmental Fate

The toxicological profile of tolpyralate has been thoroughly evaluated to ensure its safety for
human health and the environment.

Mammalian Toxicology
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Tolpyralate exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.[7][8]
It is not a skin or eye irritant and is not a dermal sensitizer.[7][9] Long-term studies have been
conducted to assess its potential for chronic toxicity, carcinogenicity, and reproductive and
developmental effects.[7][8][9] The US EPA has classified tolpyralate as having "suggestive
evidence of carcinogenicity to humans" based on an increased incidence of eye tumors in male
rats at high doses, an effect considered to be related to the mode of action of HPPD inhibitors.

[9]

Table 2: Summary of Toxicological Endpoints for Tolpyralate

Study Type Species Endpoint Value

Acute Oral LD50 Rat LD50 >2000 mg/kg
Acute Dermal LD50 Rat LD50 >2000 mg/kg
Acute Inhalation LC50 Rat LC50 >5.0 mg/L
Eye Irritation Rabbit Non-irritating

Skin Irritation Rabbit Non-irritating

Dermal Sensitization Guinea Pig Not a sensitizer

Chronic

Toxicity/Carcinogenicit  Rat (male) NOAEL 2.8 mg/kg/day
y

Chronic

Toxicity/Carcinogenicit ~ Rat (male) LOAEL 9.3 mg/kg/day
y

Source: Data compiled from various regulatory assessments.[7][8][10] NOAEL: No Observed
Adverse Effect Level; LOAEL: Lowest Observed Adverse Effect Level

Ecotoxicology and Environmental Fate

Tolpyralate is practically nontoxic to birds, mammals, and terrestrial invertebrates on an acute
basis.[3] However, it is highly toxic to sensitive non-target terrestrial and aquatic vascular
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plants.[3][11] Tolpyralate is relatively mobile in soil and has a short half-life, degrading rapidly
in both aerobic and anaerobic conditions.[3]

Table 3: Environmental Fate and Ecotoxicology of Tolpyralate

Parameter Value

Environmental Fate

Aerobic Soil Half-life 0.1-1.2 days

Anaerobic Soil Half-life 0.176 days

Soil Organic Carbon-Water Partitioning

B 11 - 85 L/kgoc
Coefficient (Koc)

Ecotoxicology

Avian Acute Oral LD50 (Bobwhite Quail) >2000 mg/kg
Fish Acute LC50 (Rainbow Trout, 96h) >9.5 mg/L
Aquatic Invertebrate Acute EC50 (Daphnia

>9.75 mg/L
magna, 48h)
Aquatic Plant EC50 (Vascular, Lemna gibba) 6.67 pg/L
Honey Bee Acute Contact LD50 >43.2 1 g/bee

Source: Data compiled from regulatory and environmental assessments.[3][4]

Conclusion

The discovery and development of tolpyralate represent a significant advancement in weed
management technology for corn production. Its novel chemical structure, potent herbicidal
activity against a broad spectrum of weeds, and excellent crop selectivity make it a valuable
tool for integrated weed management programs. The comprehensive evaluation of its
toxicological and environmental profile has established the conditions for its safe and effective
use in agriculture. As an HPPD inhibitor, tolpyralate also plays a crucial role in managing
herbicide resistance, offering an effective solution for controlling weeds that have developed
resistance to other herbicide classes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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